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Introduction
Cyclin-dependent kinase 8 (CDK8) has emerged as a critical regulator of gene transcription

and a key player in various signaling pathways implicated in cancer and other diseases. As a

component of the Mediator complex, CDK8, along with its close paralog CDK19, acts as a

molecular switch, modulating the activity of RNA Polymerase II and numerous transcription

factors. The development of potent and selective chemical probes is paramount to dissecting

the complex biology of CDK8 and validating its potential as a therapeutic target. This guide

focuses on Cdk8-IN-1, a potent and selective dual inhibitor of CDK8 and CDK19, providing a

comprehensive overview of its properties and its application as a chemical probe to investigate

CDK8 function.

Mechanism of Action and Biochemical Profile
Cdk8-IN-1 is a small molecule inhibitor that competitively binds to the ATP-binding pocket of

CDK8 and CDK19, thereby blocking their kinase activity. This inhibition prevents the

phosphorylation of downstream substrates, leading to modulation of gene expression and

cellular signaling pathways.

Table 1: Biochemical and Cellular Potency of
Representative CDK8/19 Inhibitors
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Compoun
d Name

Target IC50 (nM) Kd (nM)

Cellular
Assay
(Example
)

Cellular
Potency
(nM)

Referenc
e

CDK8/19-

IN-1
CDK8 0.46 46

Antitumor

activity

(RPMI8226

cells)

GI50: 0.43-

2.5
[1]

CDK19 0.99 25 [1]

CCT25154

5
CDK8 - 2

WNT

signaling

reporter

assay

pIC50:

~7.5
[2]

CDK19 - - [2]

BI-1347 CDK8 1.4 -

STAT1

S727

phosphoryl

ation

- [3][4]

CDK19 - - [4]

T-474 CDK8 1.6 -

Prostate

cancer cell

proliferatio

n

- [5]

CDK19 1.9 - [5]

SNX631 CDK8/19 - -

NFκB-

dependent

luciferase

expression

IC50: 7-11 [6][7]

Note: Data for Cdk8-IN-1 is primarily from supplier datasheets, while other compounds are

extensively characterized in peer-reviewed literature and serve as exemplars for a CDK8

chemical probe.
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Key Signaling Pathways Modulated by Cdk8-IN-1
CDK8 is a central node in several critical signaling pathways. Inhibition of CDK8 with Cdk8-IN-
1 can be used to probe the role of CDK8 in these pathways.

Wnt/β-catenin Signaling
CDK8 is a positive regulator of the Wnt/β-catenin pathway, which is frequently dysregulated in

colorectal cancer.[2] CDK8 can phosphorylate β-catenin, enhancing its transcriptional activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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